Cas no 54269-63-5 ((E)-2,3-Dichlorobut-2-enenitrile)

(E)-2,3-Dichlorobut-2-enenitrile structure
54269-63-5 structure
Product Name:(E)-2,3-Dichlorobut-2-enenitrile
CAS No:54269-63-5
MF:C4H3Cl2N
MW:135.979318857193
CID:2184701
Update Time:2023-08-05

(E)-2,3-Dichlorobut-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (E)-2,3-dichloro-2-butenenitrile
    • (E)-2,3-Dichlorobut-2-enenitrile
    • Inchi: 1S/C4H3Cl2N/c1-3(5)4(6)2-7/h1H3/b4-3+
    • InChI Key: LLMGNUJIUCTHQQ-ONEGZZNKSA-N
    • SMILES: Cl/C(=C(\C#N)/Cl)/C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Topological Polar Surface Area: 23.8
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